Cas no 2580179-35-5 (2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid
• CAS No: 2580179-35-5
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5658291
• PubChem ID: 165893707
• Update Time: 2025-06-15

2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(benzyloxy)carbonyl]amino}cyclopropyl)cyclopropane-1-carboxylic acid
• EN300-27729003
• 2580179-35-5
• 2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H17NO4/c17-14(18)12-6-10(12)11-7-13(11)16-15(19)20-8-9-4-2-1-3-5-9/h1-5,10-13H,6-8H2,(H,16,19)(H,17,18)
• InChI Key： LLHLCBLJFWXVRB-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1CC1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid

Introduction to 2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid (CAS No. 2580179-35-5)

2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No. 2580179-35-5), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its cyclopropyl and carbamate functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of a benzyloxy carbonyl group further enhances its utility as a synthetic intermediate, particularly in the development of novel therapeutic agents.

The structural framework of 2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid incorporates a cyclopropane ring substituted with an amino group linked to a benzyloxycarbonyl moiety, and another cyclopropane ring connected to a carboxylic acid functionality. This dual cyclopropane motif, combined with the polar carbamate group, makes it an intriguing candidate for further exploration in medicinal chemistry. The compound's molecular architecture suggests potential interactions with biological targets, including enzymes and receptors, which could be exploited for therapeutic purposes.

In recent years, there has been growing interest in cyclopropanecarboxylic acid derivatives due to their distinct pharmacological profiles. These derivatives often exhibit enhanced binding affinity and selectivity, making them valuable scaffolds for drug design. The benzyloxycarbonyl (Boc) group in 2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid serves as a protective group for the amino function, allowing for selective modifications during synthetic transformations. This feature is particularly useful in multi-step syntheses where controlled reactivity is essential.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The cyclopropane ring is known to mimic strained aliphatic structures found in biologically active molecules, which can improve binding efficiency to target proteins. Additionally, the presence of multiple functional groups provides opportunities for derivatization, enabling the creation of libraries of compounds with tailored properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug discovery.

Recent advancements in computational chemistry have further enhanced the utility of 2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid. Molecular modeling studies have demonstrated that this compound can interact with various biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided the design of analogs with improved pharmacokinetic profiles. For instance, modifications to the benzyloxycarbonyl group have been explored to enhance solubility and metabolic stability, critical factors for drug candidate optimization.

The synthesis of 2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid presents unique challenges due to its complex structure. However, recent methodological developments have streamlined its preparation, making it more accessible for research purposes. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing the cyclopropyl motifs efficiently. Additionally, asymmetric synthesis techniques have been employed to achieve enantioselective outcomes, which are crucial for developing chiral drugs with specific biological activities.

In the realm of medicinal chemistry, 2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid has been investigated for its potential as an intermediate in the synthesis of protease inhibitors. Proteases play a pivotal role in numerous biological pathways, and their inhibition is a key strategy in treating diseases such as cancer and inflammation. The cyclopropane ring's ability to engage with hydrophobic pockets in protease active sites has been leveraged to design potent inhibitors. Furthermore, the carbamate group can be modified to introduce additional pharmacophores that enhance binding affinity.

Another area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways, and their dysregulation is associated with various diseases. By incorporating 2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid into kinase inhibitor designs, researchers have identified molecules with improved selectivity over off-target kinases. This selectivity is critical for minimizing side effects and improving therapeutic efficacy.

The versatility of 2-(2-{(benzyloxy)carbonylamino}cyclopropyl)cyclopropane-1-carboxylic acid extends beyond its role as a synthetic intermediate. It has also been explored as a building block for peptidomimetics—molecules designed to mimic peptide sequences while offering improved pharmacological properties. The cycлопро́пановый moiety provides rigidity to the molecule, enhancing its interaction with biological targets compared to linear peptides.

Future directions in the study of CAS No 2580179-35-5 include exploring its derivatives as tools for mechanistic studies and drug discovery. Advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled detailed structural characterization of complex derivatives, providing insights into their mode of action. Additionally, biocatalytic approaches are being investigated to streamline the synthesis of these compounds while maintaining high enantiomeric purity.

In conclusion,2-(2-{(benzy loxy)carbonylamino}c yclopropyl)c yclopro pane -1 -car boxylic ac id (CAS No 2580179 -35 -5) represents a fascinating molecule with significant potential in pharmaceutical research and development . Its unique structural features , combined with recent advances i n synthetic chemistry and computational biology , make it a valuable asset f or designing novel therapeutic agents . As research continues , this compoun d is likely to play an increasingly important role i n addressing unmet medical needs .